Cas no 2107703-97-7 (1-[(3R)-piperidin-3-yl]but-3-yn-1-one)
1-[(3R)-piperidin-3-yl]but-3-yn-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-798703
- 1-[(3R)-piperidin-3-yl]but-3-yn-1-one
- 2107703-97-7
-
- Inchi: 1S/C9H13NO/c1-2-4-9(11)8-5-3-6-10-7-8/h1,8,10H,3-7H2/t8-/m1/s1
- InChI Key: UYZFCGDXKDNTGB-MRVPVSSYSA-N
- SMILES: O=C(CC#C)[C@H]1CNCCC1
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 29.1Ų
1-[(3R)-piperidin-3-yl]but-3-yn-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-798703-1.0g |
1-[(3R)-piperidin-3-yl]but-3-yn-1-one |
2107703-97-7 | 95% | 1.0g |
$1057.0 | 2024-05-21 | |
| Enamine | EN300-798703-0.05g |
1-[(3R)-piperidin-3-yl]but-3-yn-1-one |
2107703-97-7 | 95% | 0.05g |
$888.0 | 2024-05-21 | |
| Enamine | EN300-798703-0.1g |
1-[(3R)-piperidin-3-yl]but-3-yn-1-one |
2107703-97-7 | 95% | 0.1g |
$930.0 | 2024-05-21 | |
| Enamine | EN300-798703-0.25g |
1-[(3R)-piperidin-3-yl]but-3-yn-1-one |
2107703-97-7 | 95% | 0.25g |
$972.0 | 2024-05-21 | |
| Enamine | EN300-798703-0.5g |
1-[(3R)-piperidin-3-yl]but-3-yn-1-one |
2107703-97-7 | 95% | 0.5g |
$1014.0 | 2024-05-21 | |
| Enamine | EN300-798703-2.5g |
1-[(3R)-piperidin-3-yl]but-3-yn-1-one |
2107703-97-7 | 95% | 2.5g |
$2071.0 | 2024-05-21 | |
| Enamine | EN300-798703-5.0g |
1-[(3R)-piperidin-3-yl]but-3-yn-1-one |
2107703-97-7 | 95% | 5.0g |
$3065.0 | 2024-05-21 | |
| Enamine | EN300-798703-10.0g |
1-[(3R)-piperidin-3-yl]but-3-yn-1-one |
2107703-97-7 | 95% | 10.0g |
$4545.0 | 2024-05-21 |
1-[(3R)-piperidin-3-yl]but-3-yn-1-one Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-[(3R)-piperidin-3-yl]but-3-yn-1-one
1-[(3R)-Piperidin-3-Yl]But-3-Yn-1-One: A Comprehensive Overview
1-[(3R)-Piperidin-3-Yl]But-3-Yn-1-One, identified by the CAS registry number 2107703-97-7, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperidine ring fused with a butynone moiety, making it a versatile molecule with potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural properties and functional versatility.
The synthesis of 1-[(3R)-Piperidin-3-Yl]But-3-Yn-1-One involves a multi-step process that typically begins with the preparation of the piperidine derivative. The introduction of the butynone group is achieved through a combination of nucleophilic substitution and ketone formation reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and stereochemical integrity of the product. Notably, the use of chiral catalysts has been pivotal in ensuring the retention of the (R) configuration at the piperidine nitrogen, which is critical for its biological activity.
Structurally, 1-(Piperidinyl)Butynone exhibits a rigid framework due to the presence of the triple bond in the butynone group. This rigidity contributes to its stability under various chemical conditions, making it suitable for applications that require robust molecular frameworks. The compound's electronic properties, including its ability to participate in conjugation, have been leveraged in designing novel materials with tailored electronic characteristics.
In recent studies, CAS No. 2107703-97-7 has been investigated for its potential as a building block in drug design. Its ability to form hydrogen bonds and participate in π-interactions makes it an attractive candidate for modulating protein-ligand interactions. For instance, researchers have explored its role as a scaffold for developing inhibitors targeting kinase enzymes, which are implicated in various disease states such as cancer and inflammatory disorders.
Beyond pharmacological applications, 1-(Piperidinyl)Butynone has found utility in materials science. Its rigid structure and reactivity make it an ideal precursor for synthesizing advanced polymers and hybrid materials. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be integrated into polymeric networks to enhance mechanical strength and thermal stability.
The study of CAS No. 2107703-97_-based compounds has also extended into computational chemistry. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity profiles. These computational studies have complemented experimental work by predicting novel reaction pathways and identifying potential sites for functionalization.
In conclusion, 1-(Piperidinyl)Butynone, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research. Its applications span drug discovery, materials science, and synthetic chemistry, underscoring its importance as a valuable chemical entity. As research progresses, further innovations are expected to unlock new potentials for this intriguing compound.
2107703-97-7 (1-[(3R)-piperidin-3-yl]but-3-yn-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)